Cas no 866137-85-1 (2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE)

• Product Name: 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE
• CAS No: 866137-85-1
• MF: C₂₁H₁₇ClN₄O₄S
• MW: 456.902082204819
• CID: 5225143
• Update Time: 2025-06-10

2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE
• N'-(2-chlorobenzenesulfonyl)-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carbohydrazide
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(4-methoxyphenyl)-, 2-[(2-chlorophenyl)sulfonyl]hydrazide

• Inchi： 1S/C21H17ClN4O4S/c1-30-16-9-6-14(7-10-16)18-13-26-12-15(8-11-20(26)23-18)21(27)24-25-31(28,29)19-5-3-2-4-17(19)22/h2-13,25H,1H3,(H,24,27)
• InChI Key： SZRNKKLIFQKWSP-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2N=C3N(C=C(C(NNS(C4C(Cl)=CC=CC=4)(=O)=O)=O)C=C3)C=2)=CC=1

Computed Properties

• Exact Mass: 456.066
• Monoisotopic Mass: 456.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE

Comprehensive Overview of 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE (CAS No. 866137-85-1)

The compound 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE, identified by its CAS No. 866137-85-1, represents a sophisticated sulfonohydrazide derivative with a unique imidazo[1,2-a]pyridine core. This structurally intricate molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted drug design and enzyme inhibition. The presence of both chlorobenzene and methoxyphenyl moieties contributes to its distinctive physicochemical properties, making it a subject of interest for researchers exploring small-molecule therapeutics.

In recent years, the scientific community has shown increasing interest in imidazo[1,2-a]pyridine-based compounds, particularly in the context of kinase inhibition and cancer research. The 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE structure aligns with this trend, as its molecular framework suggests potential interactions with ATP-binding sites in various protein kinases. This has led to speculation about its utility in developing next-generation inhibitors for conditions where aberrant kinase activity plays a pathological role.

The sulfonohydrazide functional group in this compound deserves special attention, as this moiety is known to participate in hydrogen bonding networks and may contribute to enhanced binding affinity with biological targets. Researchers investigating structure-activity relationships (SAR) have noted that modifications to the sulfonohydrazide portion can significantly alter a compound's pharmacokinetic profile. This makes CAS No. 866137-85-1 particularly interesting for medicinal chemistry optimization studies aimed at improving drug-like properties.

From a synthetic chemistry perspective, the preparation of 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE involves sophisticated multi-step organic synthesis protocols. The construction of the imidazo[1,2-a]pyridine scaffold typically requires careful heterocyclic condensation reactions, followed by strategic carbonylative coupling to introduce the benzenesulfonohydrazide component. These synthetic challenges have made the compound a valuable case study in advanced organic synthesis methodologies.

Recent advances in computational chemistry and molecular docking have enabled researchers to predict potential biological targets for 866137-85-1. Preliminary in silico studies suggest possible interactions with tyrosine kinase domains, particularly those involved in cell signaling pathways. These computational predictions have spurred interest in experimental validation through biochemical assays and cell-based studies, though comprehensive data remains limited at this stage.

The physicochemical properties of 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE are noteworthy for drug development considerations. The compound's logP value and polar surface area suggest moderate membrane permeability, while its molecular weight falls within acceptable ranges for small-molecule drugs. These characteristics make it a promising candidate for further lead optimization in pharmaceutical research programs.

In the context of current drug discovery trends, there is growing interest in imidazo[1,2-a]pyridine derivatives as potential multi-target agents. The structural complexity of 866137-85-1 positions it well for exploration in this area, particularly given the increasing focus on polypharmacology approaches to complex diseases. Researchers are particularly intrigued by the possibility that this compound might exhibit selective inhibition profiles against specific kinase isoforms.

From a patent landscape perspective, compounds sharing structural similarities with 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE have appeared in several pharmaceutical applications, particularly in areas related to inflammatory conditions and proliferative disorders. While specific patent coverage for CAS No. 866137-85-1 may vary, the broader chemical space it occupies continues to attract significant intellectual property interest from research institutions and pharmaceutical companies alike.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The chloro and methoxy substituents produce distinctive spectroscopic signatures that facilitate structural confirmation. These analytical methods are crucial for ensuring compound purity in biological evaluation studies and for establishing robust quality control parameters.

Looking forward, the research trajectory for 2-CHLORO-N'-([2-(4-METHOXYPHENYL)IMIDAZO[1,2-A]PYRIDIN-6-YL]CARBONYL)BENZENESULFONOHYDRAZIDE appears promising. As the scientific community continues to explore privileged structures in drug discovery, the imidazo[1,2-a]pyridine scaffold remains a fertile area for investigation. The specific structural features of 866137-85-1, including its sulfonohydrazide linkage and aryl substitution pattern, offer numerous opportunities for structure-based design of novel bioactive compounds with potential therapeutic applications.